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Compound of Interest

Compound Name: TC-G 1005

Cat. No.: B611244

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of TC-G 1005 in Dimethyl Sulfoxide (DMSO). TC-G 1005 is a potent and
selective agonist for the G protein-coupled bile acid receptor 1 (GPBARL1), also known as
TGR5.[1][2] It is a valuable tool for investigating metabolic diseases, as its activation of TGR5
can lead to increased glucagon-like peptide-1 (GLP-1) secretion and a subsequent reduction in
blood glucose levels.[2][3]

Physicochemical and Biological Properties

TC-G 1005 is an experimental drug used in research to study the function of the TGR5
receptor.[1] It is selective for TGR5 over the farnesoid X receptor (FXR).
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Property Value Source
Molecular Weight 399.48 g/mol

Formula C25H25N302

CAS Number 1415407-60-1

Appearance Off-white to yellow solid

Purity >98%

ECso (human TGR5) 0.72nM

ECso (mouse TGR5) 6.2 nM

Solubility Data

TC-G 1005 exhibits high solubility in DMSO. It is recommended to use a new, unopened bottle
of anhydrous DMSO for preparing the stock solution, as DMSO is hygroscopic and absorbed
water can affect the solubility of the compound.

Maximum Maximum

Solvent Concentration Concentration Source
(mM) (mg/mL)

DMSO 100 mM 39.95 mg/mL

Ethanol 100 mM 39.95 mg/mL

Experimental Protocol: Preparation of a 10 mM TC-G
1005 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TC-G 1005 in DMSO.

Materials and Equipment
e TC-G 1005 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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e Analytical balance

» Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» Vortex mixer

 Ultrasonic bath (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Workflow
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Preparation
1. Calculate Required Mass
(e.g., for 1 mL of 10 mM solution)
4

2. Weigh TC-G 1005 Powder
(precisely weigh ~3.99 mg)

3. Transfer Powder
to a sterile vial

Dissolution

4. Add Anhydrous DMSO
(add 1 mL to the vial)

!

5. Dissolve Compound
(Vortex thoroughly)

!

6. Sonicate (Optional)
(if precipitation occurs)

Storage
7. Aliquot Solution
(into smaller working volumes)

8. Store Aliquots
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing TC-G 1005 stock solution.
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Procedure

o Calculate the required mass of TC-G 1005.

o To prepare a 10 mM stock solution, the required mass can be calculated using the
formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L * 0.001 L * 399.48 g/mol = 0.00399 g

Mass (mg) = 3.99 mg
» Weigh the TC-G 1005 powder.

o Using an analytical balance, carefully weigh out approximately 3.99 mg of TC-G 1005
powder and record the exact weight.

o Transfer the powder to a sterile microcentrifuge tube or an amber glass vial.
e Add DMSO and dissolve.

o Based on the actual mass weighed, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 399.48 ( g/mol )] / 0.010 (mmol/mL)

» For example, if 4.0 mg was weighed, the required DMSO volume is: [4.0 / 399.48] /
0.010 = 1.001 mL.

o Add the calculated volume of anhydrous DMSO to the vial containing the TC-G 1005
powder.

e Ensure complete dissolution.

o Cap the vial securely and vortex the solution until the powder is completely dissolved.
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o Visually inspect the solution against a light source to ensure there are no visible particles.

o If dissolution is slow or particulates are observed, sonicate the vial in an ultrasonic water
bath for 5-10 minutes.

Storage and Stability

e Powder: Store the solid compound at -20°C for up to 3 years.

o Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles. Store the aliquots in tightly sealed vials.

o For long-term storage (up to 2 years), store at -80°C.
o For short-term storage (up to 1 year), store at -20°C.

Note on DMSO: DMSO is a powerful solvent that can carry substances through the skin.
Always handle with appropriate gloves and safety measures. Be aware that DMSO may
interfere with certain biological assays.

Mechanism of Action: TGR5 Signaling Pathway

TC-G 1005 acts as an agonist at the TGR5 receptor, a G protein-coupled receptor (GPCR).
Upon binding, it initiates a signaling cascade primarily through the Gas protein subunit. This
leads to the activation of adenylyl cyclase, which increases intracellular levels of cyclic
adenosine monophosphate (CAMP). Elevated cAMP activates Protein Kinase A (PKA), which in
turn phosphorylates downstream targets. In intestinal enteroendocrine L-cells, this pathway
stimulates the transcription of the proglucagon gene and promotes the secretion of GLP-1, a
key hormone in regulating glucose homeostasis.
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Caption: TGRS signaling pathway activated by TC-G 1005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparing TC-G 1005
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611244#preparing-tc-g-1005-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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